Cas no 779-87-3 (2-chloro-5-trifluoromethanesulfonylaniline)

2-chloro-5-trifluoromethanesulfonylaniline structure
779-87-3 structure
Product Name:2-chloro-5-trifluoromethanesulfonylaniline
CAS No:779-87-3
MF:C7H5ClF3NO2S
MW:259.633310079575
MDL:MFCD00182674
CID:562415
PubChem ID:2063296
Update Time:2025-04-19

2-chloro-5-trifluoromethanesulfonylaniline Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-((trifluoromethyl)sulfonyl)aniline
    • 2-CHLORO-5-(TRIFLUOROMETHYLSULFONYL)ANILINE
    • Benzenamine,2-chloro-5-[(trifluoromethyl)sulfonyl]-
    • 2-Chlor-5-trifluormethansulfonyl-anilin
    • 2-chloro-5-(trifluoromethane)sulfonylaniline
    • 2-Chloro-5-(trifluoromethylsulphonyl)aniline
    • 2-chloro-5-trifluoromethanesulfonylaniline
    • 2-chloro-5-[(trifluoromethyl)sulfonyl]aniline
    • 779-87-3
    • HMS1410D05
    • SCHEMBL1368162
    • Z56757050
    • 2-chloro-5-(trifluoromethylsulfonyl)aniline;2-Chloro-5-((trifluoromethyl)sulfonyl)aniline
    • MFCD00182674
    • A839305
    • Enamine_005703
    • IDI1_007938
    • EN300-89179
    • DTXSID90366223
    • AKOS001023668
    • AF-399/33192026
    • 2-Chloro-5-[(Trifluoromethyl)Sulfonyl]-Benzenamine
    • 2-chloro-5-[(trifluoromethyl)sulfonyl]phenylamine
    • MDL: MFCD00182674
    • Inchi: 1S/C7H5ClF3NO2S/c8-5-2-1-4(3-6(5)12)15(13,14)7(9,10)11/h1-3H,12H2
    • InChI Key: LFJIQKFDVYCHCK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1N)S(C(F)(F)F)(=O)=O

Computed Properties

  • Exact Mass: 258.96800
  • Monoisotopic Mass: 258.968
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 68.5A^2

Experimental Properties

  • Density: 1.604
  • Melting Point: 95-96°C
  • Boiling Point: 340°C at 760 mmHg
  • Flash Point: 159.4 °C
  • PSA: 68.54000
  • LogP: 3.87770

2-chloro-5-trifluoromethanesulfonylaniline Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 20/21/22
  • Safety Instruction: S22
  • Hazardous Material Identification: Xi
  • Risk Phrases:R20/21/22

2-chloro-5-trifluoromethanesulfonylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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2-Chloro-5-((trifluoromethyl)sulfonyl)aniline
779-87-3 95%
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$400.00 2023-09-01
abcr
AB126818-500 mg
2-Chloro-5-(trifluoromethylsulfonyl)aniline, 98%; .
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abcr
AB126818-1 g
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eNovation Chemicals LLC
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Enamine
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